1,4-Dinitrobenzene 1,4-Dinitrobenzene Dinitrobenzene is commonly used in industrial explosives containing ammonium nitrate. 1,4-Dinitrobenzene forms negative molecular ion M-· by electron capture or charge exchange.
1,4-dinitrobenzene is a dinitrobenzene carrying nitro groups at positions 1 and 4.
P-dinitrobenzene is a colorless to yellow solid. Sinks and mixes slowly with water. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 100-25-4
VCID: VC21008714
InChI: InChI=1S/C6H4N2O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H
SMILES: C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C6H4(NO2)2
C6H4N2O4
C6H4N2O4
Molecular Weight: 168.11 g/mol

1,4-Dinitrobenzene

CAS No.: 100-25-4

Cat. No.: VC21008714

Molecular Formula: C6H4(NO2)2
C6H4N2O4
C6H4N2O4

Molecular Weight: 168.11 g/mol

* For research use only. Not for human or veterinary use.

1,4-Dinitrobenzene - 100-25-4

Specification

Description Dinitrobenzene is commonly used in industrial explosives containing ammonium nitrate. 1,4-Dinitrobenzene forms negative molecular ion M-· by electron capture or charge exchange.
1,4-dinitrobenzene is a dinitrobenzene carrying nitro groups at positions 1 and 4.
P-dinitrobenzene is a colorless to yellow solid. Sinks and mixes slowly with water. (USCG, 1999)
CAS No. 100-25-4
Molecular Formula C6H4(NO2)2
C6H4N2O4
C6H4N2O4
Molecular Weight 168.11 g/mol
IUPAC Name 1,4-dinitrobenzene
Standard InChI InChI=1S/C6H4N2O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H
Standard InChI Key FYFDQJRXFWGIBS-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Boiling Point 570.2 °F at 760 mm Hg (USCG, 1999)
297.0 °C
297 °C
299 °C
570°F
Colorform White crystals
Colorless to yellow monoclinic needles
Pale white or yellow, crystalline or solid.
Flash Point 302 °F (USCG, 1999)
150 °C
Melting Point 343.4 °F (USCG, 1999)
174.0 °C
174 °C
173-174 °C
343°F

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